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Compound of Interest

Compound Name: 1,10-Decanedithiol

Cat. No.: B1670034

This guide provides comprehensive safety data and handling precautions for 1,10-
Decanedithiol, tailored for researchers, scientists, and professionals in drug development.
Adherence to these guidelines is crucial for ensuring laboratory safety and minimizing
environmental impact.

Chemical and Physical Properties

1,10-Decanedithiol is an aliphatic dithiol with a strong, unpleasant odor, often described as a
stench.[1][2][3] It is a versatile intermediate in organic synthesis, particularly in the creation of
pharmaceuticals and agrochemicals, and in material science for forming self-assembled

monolayers.[3][4] Due to its sensitivity to air, it requires storage under an inert atmosphere to
prevent oxidation.[3][4]

Table 1: Physical and Chemical Properties of 1,10-Decanedithiol
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Property Value Source
Molecular Formula C10H22S2 516171
Molecular Weight 206.42 g/mol [5]1[6]
CAS Number 1191-67-9 [11[51[7]
Clear colorless to white liquid
Appearance [7]
or lump
Melting Point ~17 °C [31[4]
N ) 297.1 °C (at 760 mmHg) 171-
Boiling Point [3B1141[5]
172 °C (at 0.5 mmHg)
Density 0.95 g/cm?3 [41[8]
Flash Point 118 °C [5]

Refractive Index

1.4960 - 1.5020 @ 20°C

[417]

Solubility

Insoluble in water

[315](e]

Hazard Identification and GHS Classification

1,10-Decanedithiol is classified as a hazardous chemical.[1] The primary hazards are skin

irritation, serious eye irritation, and potential respiratory irritation.[6]

Table 2: GHS Hazard and Precautionary Statements
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Classification

Code Statement Source

Hazard

H315 Causes skin irritation [6]

H319

Causes serious eye

[6]

irritation

H335

May cause respiratory ]
irritation

Precautionary

Avoid breathing mist
P261
or vapors

P264

Wash skin thoroughly ]

after handling

P271

Use only outdoors or
in a well-ventilated

area

P280

Wear protective
gloves/protective
clothing/eye [9]
protection/face

protection

P302+P352

IF ON SKIN: Wash
with plenty of soap

and water

P304+P340

IF INHALED: Remove
person to fresh air and
keep comfortable for

breathing

P305+P351+P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing
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Store in a well-

ventilated place. Keep

P403+P233 _ _
container tightly
closed

P405 Store locked up
Dispose of
contents/container to

P501

an approved waste

disposal plant

The following diagram illustrates the logical relationship between the hazards of 1,10-
Decanedithiol and the required precautionary measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
1,10-Decanedithiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670034#1-10-decanedithiol-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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